Cas no 1603-99-2 (Toluene-d5)

Toluene-d5 Properties

Names and Identifiers

• Benzene-1,2,3,4,5-d5,6-methyl-
• Toluene (Ring-D5)
• Toluene-d5
• 1,2,3,4,5-pentadeuterio-6-methyl-benzene
• 2,3,4,5,6-pentadeuteriotoluene
• 2,3,4,5,6-pentadeuterio-toluene
• 486213_ALDRICH
• ar-pentadeuterio-toluene
• Methylbenzene-d5
• Toluene-2,3,4,5,6-d5
• DTXSID80473399
• Toluene(ring-d5)
• J-009718
• 1603-99-2
• Toluene-2,3,4,5,6-d5, 98 atom % D
• 1,2,3,4,5-pentadeuterio-6-methylbenzene
• Toluene (Ring-D5, 98%)
• toluene-d5
• TOLUENE (RING-D5)
• +Expand

• InChIKey： YXFVVABEGXRONW-VIQYUKPQSA-N
• Inchi： InChI=1S/C7H8/c1-7-5-3-2-4-6-7/h2-6H,1H3/i2D,3D,4D,5D,6D
• SMILES： [2H]C1C([2H])=C([2H])C(C)=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 102.12534
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 97.0939839849g/mol
• Heavy Atom Count: 7
• Complexity: 42
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Refractive Index: n20/D 1.495(lit.)
• Boiling Point: 110 °C(lit.)
• Melting Point: -93 °C(lit.)
• Flash Point: 40 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.912 g/mL at 25 °C